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Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B1243658

A Comparative Guide to Rochelle Salt and
Modern Piezoelectric Polymers

In the realm of piezoelectric materials, both classic crystalline compounds and modern
polymers offer unique advantages for researchers and drug development professionals. This
guide provides an objective performance comparison between Rochelle salt, one of the first
discovered piezoelectric materials, and modern piezoelectric polymers, specifically
Polyvinylidene Fluoride (PVDF) and its copolymer, Polyvinylidene Fluoride-Trifluoroethylene
(PVDF-TrFE). The comparison is supported by experimental data to aid in material selection for
sensing, actuation, and energy harvesting applications.

Quantitative Performance Comparison

The following table summarizes the key performance metrics for Rochelle salt, PVDF, and
PVDF-TrFE. These values represent typical ranges found in scientific literature and can vary
based on material preparation, processing, and specific experimental conditions.
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Property Rochelle Salt PVDF PVDF-TrFE Unit
Piezoelectric -20 to -58[2][4][5]
o >100[1] -20 to -31[2][3][4] pC/N
Coefficient (dss) [6]
Piezoelectric
Voltage Coeff. High (variable) ~-300 ~-330 103 Vm/N
(933)
Electromechanic
_ ~0.5-0.7 ~0.15[7] >0.30[7] -
al Coupling (ks3)
Relative
_ _ 100 - 18,000[8]
Dielectric ~12[11] ~8-10[7] -
[91[10]
Constant (er)
1.1 - 3.5[13][14]
Young's Modulus 2 - 3.6[12] (15] >3.0[7] GPa
Density 1.79[16][17] 1.78[18][19][20] ~1.78 g/cm3
Ferroelectric <140 °C (Curie
-18 to 24 °C[1] N/A °C
Temp. Range Temp.)
_ _ 70 - 80 °C[17]
Melting Point ~170 °C[13] ~150 °C °C
[21]
High dss, Brittle, Flexible,
K Water Soluble, Chemically Flexible, Higher
e
Y o Temp. & Resistant, kss than PVDF, -
Characteristics o
Humidity Stable, Lower Stable
Sensitive dss

Experimental Protocols

The accurate characterization of piezoelectric materials is crucial for their application. The

primary methods for determining the key parameters listed above are detailed below.

1. Measurement of Piezoelectric Coefficient (dss)
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The direct piezoelectric effect, where a material generates a charge in response to mechanical
stress, is quantified by the dss coefficient.

o Objective: To measure the electric charge generated per unit of applied force in the
material's polarization direction.

o Apparatus: A dss meter (e.g., Berlincourt-type), precision force gauge, sample holder with
electrodes, and a charge amplifier.

o Methodology:

o Sample Preparation: The material (crystal or polymer film) is cut to a specific geometry
and electrodes are applied to the faces perpendicular to the polarization axis. For
polymers like PVDF, this requires a prior poling step where the material is subjected to a
strong electric field to align its molecular dipoles.[22]

o Force Application: A quasi-static, low-frequency (e.g., ~100 Hz) sinusoidal force of a
known magnitude (F) is applied to the sample along the polarization axis (direction '3").

o Charge Measurement: The charge (Q) generated on the electrodes is measured using a
charge amplifier.

o Calculation: The dss coefficient is calculated as the ratio of the generated charge to the
applied force: dsz3 =Q/F

o Data Analysis: Multiple measurements are taken and averaged to ensure accuracy. For
PVDF and its copolymers, the dss value is typically negative, meaning the material
contracts in the polarization direction when an electric field is applied in that same
direction.[22]

2. Measurement of Relative Dielectric Constant (er)

The dielectric constant indicates a material's ability to store electrical energy in an electric field.

» Objective: To determine the capacitance of the material relative to the capacitance of a
vacuum.
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e Apparatus: An LCR meter, parallel plate capacitor fixture, and an environmental chamber for
temperature control.

o Methodology:

o Sample Preparation: The material is placed between the two parallel plates of the fixture,
ensuring good contact and no air gaps. The thickness (t) and electrode area (A) of the
sample are precisely measured.

o Capacitance Measurement: The LCR meter is used to measure the capacitance (C) of the
sample at a specific frequency (commonly 1 kHz).

o Calculation: The relative dielectric constant (er) is calculated using the formula for a
parallel plate capacitor: er = (C * t) / (A * €0) where €o is the permittivity of free space (8.854
x 10712 F/m).

o Data Analysis: For ferroelectric materials like Rochelle salt, the dielectric constant is
highly dependent on temperature, especially near its Curie points.[1][10] Therefore,
measurements are often performed over a range of temperatures.

Material Comparison and Application Suitability

The choice between Rochelle salt and piezoelectric polymers depends critically on the
intended application's environmental conditions and performance requirements.
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Piezoelectric Materials

Rochelle Salt PVDF / PVDF-TrFE

Key Performance Drivers
' '
AN

5 Pros:

* High Flexibility & Durability
» Wide Operating Temp. (>150°C)
» Chemical & Moisture Resistant

» Good kss (especially TrFE)

Pros:
» Extremely High ds3 (>100 pC/N)

Cons:
» Narrow Operating Temp. (-18 to 24°C)
» Water Soluble / Humidity Sensitive

. - Cons:
Mechanically Brittle « Lower dss (-20 to -60 pC/N)
eads to Leads to
- Primary Application Areas
Controlled Environments Diverse & Harsh Environments
(e.g., Lab Transducers, (e.g., Wearable Sensors, Medical Devices,
Historical Devices) Industrial Monitoring, Hydrophones)

Click to download full resolution via product page
Caption: Logical flow comparing Rochelle salt and PVDF polymers.

Rochelle Salt: Rochelle salt exhibits one of the highest piezoelectric coefficients (dss) ever
recorded, making it exceptionally sensitive to mechanical stress.[23] However, its practical
application is severely limited by its properties. It is ferroelectric only within a narrow
temperature range of -18°C to 24°C, outside of which its piezoelectric properties diminish
drastically.[1] Furthermore, it is water-soluble and sensitive to ambient humidity, which can
degrade the crystal over time. Its brittle crystalline nature also makes it unsuitable for
applications requiring flexibility or durability. Consequently, its use today is largely confined to
controlled laboratory settings or historical device replications.
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PVDF and PVDF-TrFE Polymers: In contrast, modern piezoelectric polymers offer a robust and
versatile alternative. PVDF is known for its excellent mechanical flexibility, high strength,
chemical inertness, and stability over a wide range of temperatures.[3] While its dss coefficient
is lower than that of Rochelle salt, it is sufficient for a vast array of applications.[2][3]

The copolymer PVDF-TrFE further enhances these properties. By incorporating
Trifluoroethylene, the resulting polymer has a higher electromechanical coupling factor (kss),
indicating more efficient energy conversion, and often a higher dss coefficient compared to pure
PVDF.[7] These polymers are not sensitive to humidity and can be manufactured into thin,
flexible films, making them ideal for complex geometries and conformal devices.[22] Their
stability and flexibility have led to widespread use in medical sensors, wearable electronics,
non-destructive testing, and hydrophones.[24]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The i

nformation provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Tech
suits

nical Support:The protocols provided are for reference purposes. Unsure if this reagent
your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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